![molecular formula C13H11NO4 B188230 Methyl 2-(furan-2-carbonylamino)benzoate CAS No. 60943-80-8](/img/structure/B188230.png)
Methyl 2-(furan-2-carbonylamino)benzoate
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Overview
Description
Methyl 2-(furan-2-carbonylamino)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a pharmaceutical drug. This compound belongs to the group of benzoic acid derivatives and is commonly used as a starting material for the synthesis of various other compounds.
Mechanism of Action
The mechanism of action of methyl 2-(furan-2-carbonylamino)benzoate involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to have antioxidant properties and can protect against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 2-(furan-2-carbonylamino)benzoate in lab experiments is its relatively low cost and easy availability. However, one limitation is that it is not very water-soluble, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on methyl 2-(furan-2-carbonylamino)benzoate. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been suggested that this compound may have anticancer properties and could be used as a chemotherapeutic agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of methyl 2-(furan-2-carbonylamino)benzoate can be achieved through a multi-step process that involves the reaction of furan-2-carboxylic acid with thionyl chloride to form furan-2-carbonyl chloride. This intermediate is then reacted with methyl 2-aminobenzoate to produce the final product.
Scientific Research Applications
Methyl 2-(furan-2-carbonylamino)benzoate has been extensively studied for its potential applications as an anti-inflammatory and analgesic agent. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are responsible for the pain and inflammation associated with various diseases.
Properties
60943-80-8 | |
Molecular Formula |
C13H11NO4 |
Molecular Weight |
245.23 g/mol |
IUPAC Name |
methyl 2-(furan-2-carbonylamino)benzoate |
InChI |
InChI=1S/C13H11NO4/c1-17-13(16)9-5-2-3-6-10(9)14-12(15)11-7-4-8-18-11/h2-8H,1H3,(H,14,15) |
InChI Key |
KDYJZZRGSCMQNQ-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CO2 |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CO2 |
60943-80-8 | |
Origin of Product |
United States |
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